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Compound of Interest

Compound Name: Tolfenamic acid-13C6

Cat. No.: B602594 Get Quote

For researchers, scientists, and professionals in drug development, ensuring the safe handling

and disposal of chemical compounds is paramount. This guide provides essential, step-by-step

procedures for the proper disposal of Tolfenamic acid-13C6, a stable isotope-labeled non-

steroidal anti-inflammatory drug (NSAID) used in research. Adherence to these guidelines is

critical for laboratory safety and environmental protection.

Key Safety and Handling Information
Tolfenamic acid-13C6 is classified as toxic if swallowed.[1] Depending on the supplier and

formulation, it may be supplied as a solid powder or as a solution in acetonitrile, which is a

flammable liquid and harmful if swallowed, in contact with skin, or if inhaled.[2] Always consult

the specific Safety Data Sheet (SDS) provided by the manufacturer for the most accurate and

detailed information.

Personal Protective Equipment (PPE) is mandatory when handling Tolfenamic acid-13C6:

Eye/Face Protection: Wear tightly fitting safety goggles.[3]

Skin Protection: Chemical-resistant gloves and protective clothing are essential.[1][3]

Respiratory Protection: Use a respirator if ventilation is inadequate or if handling the

powdered form to avoid dust formation.[1][3]
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For easy reference, the following table summarizes key quantitative data for Tolfenamic acid-
13C6.

Property Value

CAS Number 1420043-61-3

Molecular Formula (¹³C)₆C₈H₁₂ClNO₂

Molecular Weight 267.76 g/mol

Step-by-Step Disposal Protocol
The proper disposal of Tolfenamic acid-13C6, and any solutions thereof, must be conducted

in accordance with all local, regional, national, and international regulations.[2] The following

protocol outlines the general steps for safe disposal.

1. Waste Identification and Segregation:

Identify all waste containing Tolfenamic acid-13C6. This includes pure compound, solutions,
contaminated labware (e.g., vials, pipette tips), and any personal protective equipment (PPE)
that has come into direct contact.
Segregate Tolfenamic acid-13C6 waste from other laboratory waste streams. If it is in a
solution with a solvent like acetonitrile, it must be treated as a hazardous chemical waste.

2. Containerization:

Use a dedicated, properly labeled, and leak-proof container for the collection of Tolfenamic
acid-13C6 waste.
The container must be clearly marked with the words "Hazardous Waste" and the specific
chemical name: "Tolfenamic acid-13C6". If in a solvent, the solvent (e.g., "Acetonitrile")
must also be listed.
Keep the waste container closed except when adding waste.

3. Storage:

Store the hazardous waste container in a designated, well-ventilated, and secure area, away
from incompatible materials.[4]
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If the waste solution contains a flammable solvent like acetonitrile, it must be stored in a
flammable-liquids storage cabinet and away from sources of ignition.[2]

4. Professional Disposal:

The recommended method of disposal for Tolfenamic acid-13C6 is through a licensed
professional waste disposal service.[3][4]
The most common disposal method is incineration in a chemical incinerator equipped with
an afterburner and scrubber to ensure complete destruction and to prevent the release of
harmful substances into the atmosphere.[1]
Do not dispose of Tolfenamic acid-13C6 down the drain or in regular trash.[1][2]

5. Documentation:

Maintain accurate records of the amount of Tolfenamic acid-13C6 waste generated and its
disposal date. This documentation is often required for regulatory compliance.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Tolfenamic
acid-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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